1-[2-(2-FLUOROPHENYL)-1,3-BENZOXAZOL-5-YL]-3-(3-METHYL-1-BENZOFURAN-2-CARBONYL)THIOUREA

• IUPAC Name: N-[[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]carbamothioyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H16FN3O3S/c1-13-15-6-3-5-9-19(15)30-21(13)22(29)28-24(32)26-14-10-11-20-18(12-14)27-23(31-20)16-7-2-4-8-17(16)25/h2-12H,1H3,(H2,26,28,29,32)
• InChI Key: UJIQIBDELPCRKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC(=S)NC3=CC4=C(C=C3)OC(=N4)C5=CC=CC=C5F
• Molecular Formula: C24H16FN3O3S
• Molecular Weight: 445.5 g/mol

Description

1-[2-(2-Fluorophenyl)-1,3-benzoxazol-5-yl]-3-(3-methyl-1-benzofuran-2-carbonyl)thiourea is a thiourea derivative characterized by two heterocyclic moieties: a benzoxazole ring substituted with a 2-fluorophenyl group at the 2-position and a benzofuran ring with a methyl substituent at the 3-position. The thiourea (–N–C(=S)–N–) bridge links the benzoxazole fragment to the benzofuran-carbonyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(2-FLUOROPHENYL)-1,3-BENZOXAZOL-5-YL]-3-(3-METHYL-1-BENZOFURAN-2-CARBONYL)THIOUREA typically involves multi-step organic reactions. One common approach is to start with the preparation of the benzoxazole and benzofuran intermediates, followed by their coupling with thiourea under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis can be employed to produce the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

1-[2-(2-FLUOROPHENYL)-1,3-BENZOXAZOL-5-YL]-3-(3-METHYL-1-BENZOFURAN-2-CARBONYL)THIOUREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

1-[2-(2-FLUOROPHENYL)-1,3-BENZOXAZOL-5-YL]-3-(3-METHYL-1-BENZOFURAN-2-CARBONYL)THIOUREA has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound is investigated for its potential therapeutic applications, including drug development for various diseases.

Industry: It is used in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 1-[2-(2-FLUOROPHENYL)-1,3-BENZOXAZOL-5-YL]-3-(3-METHYL-1-BENZOFURAN-2-CARBONYL)THIOUREA involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Compounds:

Compound Name	Molecular Formula	Substituents/Features	Activity/Notes	Reference
Target Compound	(Inferred)	Benzoxazole (2-fluorophenyl), benzofuran (3-methyl), thiourea linkage	No direct data	—
1-[(1R,2R)-2-(Dimethylamino)cyclohexyl]-3-(perfluorophenyl)thiourea	C₁₅H₁₈F₅N₃S	Cyclohexyl (dimethylamino), perfluorophenyl	Commercial reagent (Kanto Reagents)
3-(4-Fluorophenyl)-1-(2-furylmethyl)-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea	C₂₄H₂₃FN₄O₂S	Fluorophenyl, furan, indole (methoxy/methyl)	No activity data
1-(5-Bromopyridin-2-yl)-3-[2-(isoindolo[2,1-a]quinoxalin-6-ylamino)ethyl]thiourea derivatives	Varies	Bromopyridine, isoindoloquinoxaline	Tested for HIV-1 RT inhibition (no activity)

Analysis:

This contrasts with perfluorophenyl in the cyclohexyl derivative , which may exhibit stronger electron-withdrawing effects but reduced solubility. The benzofuran-carbonyl group introduces both rigidity and hydrogen-bonding capacity, distinguishing it from simpler aryl substituents in other thioureas.

Heterocyclic Diversity: The combination of benzoxazole and benzofuran is unique compared to derivatives with indole (e.g., ) or quinoxaline (e.g., ) systems. Benzoxazole’s oxazole ring may enhance metabolic stability compared to furan or indole moieties.

The target compound’s benzoxazole-benzofuran system might face similar challenges unless specific substituents optimize binding.

Physicochemical Properties

A comparative analysis of molecular weights and solubility predictors:

Compound Type	Molecular Weight (g/mol)	Predicted LogP*	Key Functional Groups
Target Compound	~450 (estimated)	~3.5–4.0	Benzoxazole, benzofuran, thiourea
Cyclohexyl-perfluorophenyl	367.38	~4.2	Perfluorophenyl, cyclohexyl
Indole-furan derivative	434.52	~3.8	Indole, furan, fluorophenyl

*LogP values estimated using fragment-based methods.

Insights :

• The target compound’s higher molecular weight and LogP suggest moderate lipophilicity, which may influence membrane permeability and bioavailability.
• The 3-methyl group on benzofuran could slightly reduce LogP compared to bulkier substituents (e.g., perfluorophenyl in ).

Biological Activity

1-[2-(2-Fluorophenyl)-1,3-benzoxazol-5-yl]-3-(3-methyl-1-benzofuran-2-carbonyl)thiourea is a compound of interest due to its potential biological activities, particularly in the fields of antibacterial, anticancer, and anti-Alzheimer therapies. This article reviews the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{17}FN_{4}O_{2}S$, with a molecular weight of approximately 406.39 g/mol. Its structural characteristics contribute to its biological activities.

Antibacterial Activity

Thiourea derivatives have shown significant antibacterial properties. A study demonstrated that compounds similar to 1-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-3-(3-methyl-1-benzofuran-2-carbonyl)thiourea exhibited activity against various bacterial strains, including E. faecalis, P. aeruginosa, S. typhi, and K. pneumoniae. The minimum inhibitory concentration (MIC) for these compounds ranged from 40 to 50 µg/mL, showing comparable efficacy to standard antibiotics like ceftriaxone .

Compound	Bacterial Strain	MIC (µg/mL)	Inhibition Zone (mm)
Compound 1	E. faecalis	40	29
Compound 1	P. aeruginosa	50	24
Compound 1	S. typhi	45	30
Compound 1	K. pneumoniae	50	19

Anticancer Activity

Research indicates that thiourea derivatives can target specific molecular pathways involved in cancer progression, such as angiogenesis and cancer cell signaling pathways. The compound has shown promising IC50 values ranging from 7 to 20 µM against various cancer cell lines, including pancreatic, prostate, and breast cancer . Notably, a bis-thiourea structure demonstrated efficacy against human leukemia cell lines with an IC50 as low as 1.50 µM.

Cancer Type	IC50 (µM)
Pancreatic Cancer	7 - 14
Prostate Cancer	10 - 20
Breast Cancer	<20

Anti-Alzheimer Activity

Inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) has been observed for thiourea compounds related to the target compound. The IC50 values against AChE ranged from 33.27 to 93.85 nM, indicating strong potential for cognitive enhancement therapies .

Case Studies

Several studies have highlighted the biological activity of thiourea derivatives:

• Study on Anticancer Properties : A study evaluated the effects of a series of thiourea compounds on MCF-7 breast cancer cells, revealing significant inhibition of cell growth and induction of apoptosis at varying concentrations .
• Antibacterial Efficacy : Another investigation focused on the antibacterial effects of thiourea derivatives against multidrug-resistant strains of Mycobacterium tuberculosis, demonstrating potent activity that surpassed traditional treatments .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing this thiourea derivative, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via a multi-step approach. First, the benzoxazole and benzofuran precursors are prepared using cyclization reactions (e.g., condensation of 2-fluorophenol derivatives with appropriate nitriles or aldehydes). The thiourea linkage is then introduced via coupling of the benzoxazole-amine intermediate with 3-methyl-1-benzofuran-2-carbonyl isothiocyanate. Optimization involves varying catalysts (e.g., DCC, HOBt), solvents (DMF, THF), and temperatures (60–100°C) to improve yield and purity. Post-synthesis purification via column chromatography or recrystallization is critical .

Q. How should researchers characterize the compound’s structural and electronic properties?

• Methodological Answer : Use X-ray crystallography to resolve the 3D structure, particularly the conformation of the thiourea bridge and fluorophenyl orientation. Complement with DFT calculations to analyze electronic properties (e.g., HOMO-LUMO gaps, charge distribution) and validate experimental data. Spectroscopic techniques (FT-IR, $^{1}\text{H}$/$^{13}\text{C}$ NMR) are essential for confirming functional groups and regiochemistry .

Q. What in vitro assays are suitable for initial biological activity screening?

• Methodological Answer : Prioritize antimicrobial assays (e.g., MIC against Mycobacterium tuberculosis or Gram-negative bacteria) and enzyme inhibition studies (e.g., kinase or protease targets). Use microplate-based colorimetric assays (MTT/XTT) for cytotoxicity profiling. Include positive controls (e.g., isoniazid for tuberculosis) and validate results with triplicate replicates .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across different studies?

• Methodological Answer : Discrepancies may arise from variations in assay conditions (e.g., pH, solvent polarity). Perform comparative bioassays under standardized protocols (CLSI guidelines) and use isogenic strain panels to assess target specificity. Pair with cheminformatic analysis (e.g., molecular docking to compare binding modes across protein isoforms) to identify structure-activity relationships (SAR) .

Q. What strategies optimize the compound’s selectivity for therapeutic targets while minimizing off-target effects?

• Methodological Answer : Modify substituents on the benzoxazole or benzofuran moieties to alter steric/electronic profiles. For example, replace the 2-fluorophenyl group with bulkier substituents (e.g., trifluoromethyl) to enhance target binding. Use SPR (Surface Plasmon Resonance) or ITC (Isothermal Titration Calorimetry) to quantify binding affinity and thermodynamics. Validate selectivity via RNAi knockdown or CRISPR-edited cell lines .

Q. How can computational modeling guide the design of analogs with improved pharmacokinetic properties?

• Methodological Answer : Employ ADMET prediction tools (e.g., SwissADME, pkCSM) to assess solubility, metabolic stability, and blood-brain barrier penetration. Use molecular dynamics simulations to predict protein-ligand complex stability over time. Focus on reducing logP values (<5) by introducing polar groups (e.g., hydroxyl, sulfonyl) to enhance aqueous solubility .

Q. What experimental approaches validate the compound’s mechanism of action in complex biological systems?

• Methodological Answer : Combine transcriptomic profiling (RNA-seq) and proteomic analysis (LC-MS/MS) to identify downstream pathways affected by the compound. Use fluorescence polarization assays to monitor real-time interactions with target proteins. For in vivo models, employ PET/CT imaging with radiolabeled analogs (e.g., $^{18}\text{F}$-labeled derivatives) to track biodistribution .

Q. How can stability issues (e.g., hydrolysis of the thiourea bridge) be addressed during formulation?

• Methodological Answer : Conduct accelerated stability studies under varying pH (1–9), temperature (4–40°C), and light exposure. Use lyophilization or nanoencapsulation (e.g., PLGA nanoparticles) to protect the thiourea moiety. Monitor degradation products via HPLC-MS and adjust excipients (e.g., antioxidants like BHT) to enhance shelf life .